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Compound of Interest

Compound Name: 2-(Thiophen-2-yl)acetaldehyde

Cat. No.: B081494 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data for 2-
(Thiophen-2-yl)acetaldehyde, intended for use by professionals in research and

development. The information is compiled from publicly available safety data sheets and

toxicological databases.

Chemical and Physical Properties
2-(Thiophen-2-yl)acetaldehyde is a combustible liquid with a pungent odor.[1] Proper

handling and storage are crucial to ensure laboratory safety. Below is a summary of its key

chemical and physical properties.
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Property Value Source

CAS Number 15022-15-8 [2]

Molecular Formula C₆H₆OS [2]

Molecular Weight 126.18 g/mol [2]

Appearance Dark yellow liquid [1]

Boiling Point
198 °C / 388.4 °F @ 760

mmHg
[1]

Flash Point 77 °C / 170.6 °F [1]

Specific Gravity 1.200 [1]

Hazard Identification and Classification
2-(Thiophen-2-yl)acetaldehyde is classified as a hazardous substance according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary

hazards include its combustible nature, oral toxicity, and irritant properties to the skin, eyes,

and respiratory system.[2]

GHS Hazard Summary
Hazard Class Category Hazard Statement

Flammable Liquids 4 H227: Combustible liquid

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity,

Single Exposure
3

H335: May cause respiratory

irritation

Source:[2]
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Toxicological Information
While specific quantitative toxicological data such as LD50 (median lethal dose) or LC50

(median lethal concentration) for 2-(Thiophen-2-yl)acetaldehyde are not readily available in

the public domain, the GHS classification indicates that it is harmful if swallowed.[2] The

thiophene moiety, present in this compound, is a known structural alert in medicinal chemistry,

as its metabolism can sometimes lead to reactive metabolites with toxic potential.[3]

For the purpose of providing a toxicological reference, the data for the structurally related

compound, acetaldehyde, is presented below. It is crucial to note that this data is for a different

chemical and should not be directly extrapolated to 2-(Thiophen-2-yl)acetaldehyde.

Toxicological Data for Acetaldehyde (CAS: 75-07-0)
Endpoint Species Value

Acute Oral LD50 Rat 661 mg/kg

Acute Dermal LD50 Rabbit 3540 mg/kg

Acute Inhalation LC50 Mouse 23000 mg/m³ (4 hours)

Acute Inhalation LC50 Rat 13300 ppm (4 hours)

Source:[4][5]

Experimental Protocols
Detailed experimental protocols for toxicological studies specifically on 2-(Thiophen-2-
yl)acetaldehyde are not publicly available. However, standardized testing guidelines from the

Organisation for Economic Co-operation and Development (OECD) are typically followed for

regulatory purposes. The methodologies for assessing skin and eye irritation are outlined below

as representative examples.

OECD Test Guideline 404: Acute Dermal
Irritation/Corrosion
This guideline provides a procedure for assessing the potential of a substance to cause skin

irritation or corrosion.[6]
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Test System: The study is typically conducted using healthy young adult albino rabbits.

Procedure:

Approximately 24 hours before the test, the fur is clipped from the dorsal area of the trunk

of the animal.

A dose of 0.5 mL of the liquid test substance is applied to a small area (approximately 6

cm²) of the clipped skin.

The treated area is covered with a gauze patch and a semi-occlusive dressing for a 4-hour

exposure period.

Following exposure, the dressing and any residual test substance are removed.

Observation:

The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72

hours after patch removal.

Skin reactions are scored according to a standardized scale.

The reversibility of any observed effects is also assessed.

OECD Test Guideline 405: Acute Eye Irritation/Corrosion
This guideline details the procedure for determining the potential of a substance to cause eye

irritation or corrosion.[7][8]

Test System: The test is performed on healthy young adult albino rabbits.

Procedure:

A single dose of 0.1 mL of the liquid test substance is instilled into the conjunctival sac of

one eye of the animal. The other eye remains untreated and serves as a control.[7]

The eyelids are gently held together for about one second to prevent loss of the

substance.[7]
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Observation:

The eyes are examined at 1, 24, 48, and 72 hours after application of the test substance.

The cornea, iris, and conjunctiva are evaluated for any lesions or reactions, which are

scored based on a standardized system.

The reversibility of observed effects is monitored.

Safe Handling and Emergency Procedures
Given the hazardous properties of 2-(Thiophen-2-yl)acetaldehyde, strict adherence to safety

protocols is mandatory. This includes the use of appropriate personal protective equipment

(PPE), handling in a well-ventilated area, and having emergency procedures in place.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[4]

Skin Contact: Get medical aid. Flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[4]

Ingestion: If swallowed, call a poison center or doctor/physician if you feel unwell. Rinse

mouth. Do NOT induce vomiting.[1][4]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[1]

Storage and Disposal
Storage: Keep the container tightly closed and store in a cool, dry, and well-ventilated place.

[1] Keep away from heat, sparks, and flame.[1] It is recommended to store under an inert

atmosphere, such as nitrogen.[1]

Disposal: Dispose of contents/container to an approved waste disposal plant in accordance

with local regulations.[1]
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This guide is intended to provide essential safety information. It is not a substitute for a

comprehensive risk assessment, which should be conducted by qualified personnel before

handling this chemical. Always refer to the most current and complete Safety Data Sheet (SDS)

provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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